Cas no 47542-00-7 (3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione)

• Product Name: 3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione
• CAS No: 47542-00-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 2828511
• PubChem ID: 54551126
• Update Time: 2025-04-21

3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9722584
• DTXSID60712152
• 47542-00-7
• 3-Methyl-3,4-dihydro-2,5-benzodioxocine-1,6-dione

• Inchi： 1S/C11H10O4/c1-7-6-14-10(12)8-4-2-3-5-9(8)11(13)15-7/h2-5,7H,6H2,1H3
• InChI Key： ZJZLFDHSFOSUIJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(=O)OCC1C)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins